Cas no 1417633-09-0 (7-Oxa-2-azaspiro[3.5]nonane hydrochloride)

• Product Name: 7-Oxa-2-azaspiro[3.5]nonane hydrochloride
• CAS No: 1417633-09-0
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD22421803
• CID: 1031777
• PubChem ID: 71464169
• Update Time: 2025-06-12

7-Oxa-2-azaspiro[3.5]nonane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane hydrochloride
• 7-oxa-2-azaspiro[3.5]nonane HCl
• AK118719
• KB-250132
• 7-oxa-2-azaspiro[3.5]nonane;hydrochloride
• 6910AA
• SB21654
• NE50152
• ST1070428
• 7-Oxa-2-azaspiro[3.5]nonane, hydrochloride (1:1)
• 7-Oxa-2-azaspiro[3.5]nonane--hydrogen chloride (1/1)
• DS-5385
• 1417633-09-0
• MFCD22421803
• SCHEMBL14485635
• EN300-113203
• 7-Oxa-2-azaspiro[3.5]nonanehydrochloride
• DB-333785
• AKOS016013097
• DTXSID50855946
• SY027606
• A855925
• CS-W001257
• F8887-5984

• MDL： MFCD22421803
• Inchi： 1S/C7H13NO.ClH/c1-3-9-4-2-7(1)5-8-6-7;/h8H,1-6H2;1H
• InChI Key： HJDIPGYOFUZLRF-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CNC2

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

7-Oxa-2-azaspiro[3.5]nonane hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 7-Oxa-2-azaspiro[3.5]nonane hydrochloride

Comprehensive Overview of 7-Oxa-2-azaspiro[3.5]nonane hydrochloride (CAS No. 1417633-09-0): Properties, Applications, and Industry Relevance

The compound 7-Oxa-2-azaspiro[3.5]nonane hydrochloride (CAS No. 1417633-09-0) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique spiro[3.5]nonane backbone, combined with heteroatomic substitutions, makes it a versatile intermediate for drug discovery and material science. This article delves into its structural characteristics, synthesis pathways, and emerging applications, addressing common queries such as "What is the role of spirocyclic compounds in drug development?" and "How does 7-Oxa-2-azaspiro[3.5]nonane hydrochloride enhance bioavailability?"—topics frequently searched in scientific databases and AI-driven platforms.

Structurally, 7-Oxa-2-azaspiro[3.5]nonane hydrochloride features a spirocyclic core with oxygen and nitrogen atoms strategically placed to influence its reactivity and binding affinity. Researchers highlight its potential as a scaffold for kinase inhibitors and GPCR-targeted therapies, aligning with trends in precision medicine. The hydrochloride salt form improves solubility, a critical factor for oral drug formulations—addressing the industry's demand for "improved pharmacokinetic properties," a hot topic in recent PubMed and Google Scholar searches.

Synthesis of this compound typically involves ring-closing metathesis or multicomponent reactions, methods often explored in green chemistry initiatives. A 2023 study noted its efficiency in catalyzing asymmetric synthesis, resonating with queries like "sustainable spirocyclic compound production." Its stability under physiological conditions further supports its utility in prodrug design, a niche yet rapidly growing area in biopharma.

Beyond pharmaceuticals, 7-Oxa-2-azaspiro[3.5]nonane hydrochloride finds applications in agrochemicals and functional materials. Its rigid spiro structure enhances thermal resistance, making it valuable for high-performance polymers—addressing searches such as "heat-resistant organic frameworks." Regulatory compliance (non-hazardous classification per ECHA) ensures its adoption across global markets, further boosting its commercial viability.

In conclusion, 7-Oxa-2-azaspiro[3.5]nonane hydrochloride exemplifies the convergence of innovation and practicality. Its multifaceted roles—from drug discovery to advanced material engineering—position it as a compound of enduring relevance. As AI and high-throughput screening accelerate R&D, this spirocyclic derivative is poised to address unmet needs in therapeutics and beyond, answering the persistent question: "What’s next in heterocyclic chemistry breakthroughs?"